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Compound of Interest

Compound Name: Norflurazon

Cat. No.: B1679920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the herbicide norflurazon and its principal

metabolite, desmethylnorflurazon. The information presented herein is curated from

experimental data to assist researchers in understanding the physicochemical properties,

toxicokinetics, and biological activities of these two related compounds.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of a compound and its

metabolites is crucial for predicting their environmental fate and biological interactions. The

following table summarizes the key physicochemical characteristics of norflurazon and

desmethylnorflurazon.
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Property Norflurazon
Desmethylnorfluraz
on

Source(s)

Chemical Formula C₁₂H₉ClF₃N₃O C₁₁H₇ClF₃N₃O [1][2][3][4]

Molecular Weight 303.67 g/mol 289.64 g/mol [1][2][3][4][5][6][7]

Appearance

White to greyish-

brown crystalline

powder

Light brown to dark

brown solid
[7][8]

Water Solubility
34 mg/L (at 20°C, pH

7)

Data not readily

available
[8]

Vapor Pressure
3.86 x 10⁻³ mPa (at

20°C)

Data not readily

available

Log P (Octanol-Water

Partition Coefficient)
2.45

Data not readily

available

Toxicokinetics and Metabolism
Norflurazon is readily absorbed in biological systems and undergoes metabolism to form

several byproducts, with desmethylnorflurazon being the primary metabolite.[9][10]

Metabolic Pathway: Norflurazon to Desmethylnorflurazon

The primary metabolic transformation of norflurazon involves the N-demethylation of the

methylamino group, resulting in the formation of desmethylnorflurazon. This process is a key

step in the detoxification and excretion of norflurazon.[11]
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Norflurazon N-demethylation Desmethylnorflurazon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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